{6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl}methanamine hydrochloride

• IUPAC Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-ylmethanamine;hydrochloride
• InChI: InChI=1S/C7H11N3O.ClH/c8-4-6-5-9-10-2-1-3-11-7(6)10;/h5H,1-4,8H2;1H
• InChI Key: LRRRDUWWVHMIJF-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)CN)OC1.Cl
• Molecular Formula: C7H12ClN3O
• Molecular Weight: 189.64 g/mol

Description

Molecular Structure Analysis

The molecular structure of “{6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl}methanamine hydrochloride” can be inferred from its IUPAC name and similar compounds. The structure was refined using F2 by a full-matrix least squares method in an anisotropic approximation for nonhydrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not well-documented. .

Scientific Research Applications

Serotonin Agonist MK-212

Effects on Body Temperature and Behavior in Schizophrenia

• A study explored the effects of MK-212, a serotonin agonist, on body temperature and behavior in schizophrenic patients and normal controls. It was observed that MK-212 significantly elevated temperature in normal controls without a consistent increase in schizophrenic patients. The study highlighted the potential of serotonin receptor agonists in influencing physiological responses and suggested decreased serotonin receptor responsivity in some schizophrenia patients (Lee et al., 1992).

5-HT1A Receptor Occupancy

Novel Antagonist DU 125530 for Anxiety and Mood Disorders

• Research on DU 125530, a novel and selective silent 5-HT(1A) antagonist, examined its human brain occupancy using PET imaging. The study provided evidence of the antagonist's potential in treating anxiety and mood disorders, with a focus on receptor occupancy correlating with plasma levels and doses producing minimal acute side effects (Rabiner et al., 2002).

Serotonin Agonist MK-212

Stimulation of Serum Cortisol and Prolactin Secretion

• Another study assessed MK-212's impact on serum cortisol, prolactin, and growth hormone levels in healthy men, demonstrating dose-related increases in cortisol and prolactin levels, suggesting MK-212's utility in studying serotonin receptor sensitivity in humans (Lowy & Meltzer, 1988).

CRF1 Receptor Antagonist DMP696

Receptor Occupancy and Anxiolytic Efficacy

• The study on DMP696, a corticotropin-releasing factor 1 (CRF1) antagonist, explored its in vivo receptor occupancy, plasma, and brain exposure, and its anxiolytic efficacy. The findings suggested a dose-dependent occupancy of CRF1 receptors and provided insights into the relationship between receptor occupancy, drug exposure, and behavioral efficacy (Li et al., 2003).